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Introduction

Tetrahydroechinocandin B (THEC-B) is a member of the echinocandin class of antifungal
agents. These lipopeptide compounds are potent inhibitors of 3-(1,3)-D-glucan synthase, an
essential enzyme for maintaining the integrity of the fungal cell wall.[1][2] This unique
mechanism of action confers fungicidal activity against most Candida species and fungistatic
activity against Aspergillus species.[1][3] These application notes provide a comprehensive
overview and detailed protocols for the in vitro susceptibility testing of THEC-B, enabling
researchers to evaluate its antifungal potency and spectrum of activity. The methodologies are
based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI)
and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[3][4][5]

Mechanism of Action

Echinocandins, including THEC-B, selectively target the fungal-specific enzyme (3-(1,3)-D-
glucan synthase. This enzyme is responsible for the synthesis of 3-(1,3)-D-glucan, a major
structural polymer of the fungal cell wall. Inhibition of this enzyme disrupts cell wall integrity,
leading to osmotic instability and cell death in yeasts, or arrested growth in filamentous fungi.[6]

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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